Cas no 1043867-42-0 (N-Boc-L-cysteine Methanethiosulfonate)

N-Boc-L-cysteine Methanethiosulfonate structure
1043867-42-0 structure
Product Name:N-Boc-L-cysteine Methanethiosulfonate
CAS No:1043867-42-0
MF:C9H17NO6S2
MW:299.364380598068
CID:893568
PubChem ID:40640463
Update Time:2025-04-19

N-Boc-L-cysteine Methanethiosulfonate Chemical and Physical Properties

Names and Identifiers

    • N-Boc-L-cysteine Methanethiosulfonate
    • (2S)-2-[(2-methylpropan-2-yl)oxycarbonylamino]-3-methylsulfonylsulfanylpropanoic acid
    • N-Boc-Cys-Cysteinemethanethiosulfonate
    • N-Boc-Cys-MTS
    • N-[(1,1-diMethylethoxy)carbonyl]-S-(Methylsulfonyl)-L-cysteine
    • N-(tert-Butoxycarbonyl)-S-(methylsulfonyl)-L-cysteine
    • (2R)-2-[(2-methylpropan-2-yl)oxycarbonylamino]-3-methylsulfonylsulfanylpropanoic acid
    • 1043867-42-0
    • Inchi: 1S/C9H17NO6S2/c1-9(2,3)16-8(13)10-6(7(11)12)5-17-18(4,14)15/h6H,5H2,1-4H3,(H,10,13)(H,11,12)/t6-/m0/s1
    • InChI Key: LTHCCMQDIJSFSH-LURJTMIESA-N
    • SMILES: S(C[C@@H](C(=O)O)NC(=O)OC(C)(C)C)S(C)(=O)=O

Computed Properties

  • Exact Mass: 299.05000
  • Monoisotopic Mass: 299.04972961g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 7
  • Complexity: 406
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 143Ų

Experimental Properties

  • Density: 1.364±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 125-127°C
  • Solubility: Very slightly soluble (0.87 g/l) (25 º C),
  • PSA: 146.94000
  • LogP: 1.94230

N-Boc-L-cysteine Methanethiosulfonate Pricemore >>

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